2-benzyl-8-[(4-methyl-1-piperazinyl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-benzyl-8-(4-methylpiperazine-1-carbonyl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C21H30N4O2/c1-22-11-13-24(14-12-22)20(27)23-9-7-21(8-10-23)15-19(26)25(17-21)16-18-5-3-2-4-6-18/h2-6H,7-17H2,1H3
• InChI Key: SYCCNGIKUAMBOJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)N2CCC3(CC2)CC(=O)N(C3)CC4=CC=CC=C4
• Molecular Formula: C21H30N4O2
• Molecular Weight: 370.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2-benzyl-8-[(4-methyl-1-piperazinyl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one" involves complex chemical processes. For instance, N-(4-aryl-1-piperazinylbutyl)-substituted 7,8-benzo-1,3-diazaspiro[4.5]decane-2,4-dione derivatives with potential anxiolytic activity have been synthesized indicating the relevance of the diazaspiro[4.5]decane core in medicinal chemistry (Kossakowski et al., 1998). The annulation of primary amines to piperazines and diazaspirocycles using α-methyl benzyl resin shows another synthetic approach, highlighting the adaptability of such frameworks (Macleod et al., 2006).

Molecular Structure Analysis

The molecular structure of such compounds is defined by the presence of diazaspiro frameworks which significantly affect their chemical behavior and interaction with biological targets. The 3,9-diazaspiro[5.5]undecane and 2,9-diazaspiro[5.5]undecane systems represent a critical structural motif utilized in the design of potential therapeutic agents.

Chemical Reactions and Properties

Compounds with the 2,8-diazaspiro[4.5]decan-3-one core participate in various chemical reactions, reflecting their reactivity and chemical versatility. Their unique spirocyclic structure enables a range of functionalization reactions, crucial for developing pharmacologically active compounds.

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are influenced by their spirocyclic structure. The synthesis and modification of these structures aim to optimize these properties for better biological activity and drug-like properties.

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents, stability under physiological conditions, and interaction with biological targets, are central to the development of diazaspirocycles as therapeutic agents. Their chemical versatility allows for extensive structural modifications, aiding in the discovery of new drugs with improved efficacy and safety profiles.

• (Kossakowski et al., 1998)
• (Macleod et al., 2006)